molecular formula C9H20O B092128 2,6-Dimethyl-3-heptanol CAS No. 19549-73-6

2,6-Dimethyl-3-heptanol

Cat. No. B092128
CAS RN: 19549-73-6
M. Wt: 144.25 g/mol
InChI Key: XZDMJRIWJSNEGC-UHFFFAOYSA-N
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Description

2,6-Dimethyl-3-heptanol is an organic compound with the molecular formula C9H20O . It is also known by other names such as Dimetol .


Molecular Structure Analysis

The molecular structure of 2,6-Dimethyl-3-heptanol consists of a chain of nine carbon atoms (heptanol), with two methyl groups (CH3) attached to the second and sixth carbon atoms . The third carbon atom is bonded to a hydroxyl group (OH), making it an alcohol .


Physical And Chemical Properties Analysis

2,6-Dimethyl-3-heptanol has a molecular weight of 144.2545 . Other physical and chemical properties such as melting point, boiling point, and density are not explicitly mentioned in the search results.

Scientific Research Applications

  • Use as a Fragrance Ingredient : 2,6-Dimethyl-2-heptanol, closely related to 2,6-Dimethyl-3-heptanol, is a member of the fragrance structural group branched chain saturated alcohols. It has been extensively reviewed for its toxicologic and dermatologic properties when used as a fragrance ingredient (Mcginty, Scognamiglio, Letizia, & Api, 2010).

  • Infrared Spectroscopy Studies : Infrared spectroscopy of symmetric branched isomers of heptanol, including compounds similar to 2,6-Dimethyl-3-heptanol, reveals that branching and steric hindrance significantly influence aggregation in associating systems, impacting hydrogen bonding networks (Serra, Rocha, Rathke, Růžička, Fulem, & Kiefer, 2017).

  • Synthesis of Chiral Auxiliaries : 2,6-Dimethyl-3,5-heptanediol, structurally similar to 2,6-Dimethyl-3-heptanol, has been synthesized for use as a chiral auxiliary in chemical reactions. Its absolute configuration was determined, showcasing its potential application in stereospecific syntheses (Sugimura, Yoshikawa, Yoneda, & Tai, 1990).

  • Sensory Properties in Fragrances : Research on compounds like 2,6-Dimethyl-4-propyl-1,3-oxathiane, derived from 2,6-Dimethyl-3-heptanol, has shown the significant impact of substituent positions and orientations on sensory properties in fragrances. This highlights the role of such compounds in developing nuanced fragrances (Riegel, Wakabayashi, Wakabayashi, Rynešová, Dudko, Eisenreich, & Engel, 2022).

  • Biodegradation of Related Compounds : The biodegradation of branched alcohols like 2,6-Dimethyl-3-heptanol has been studied to understand their environmental impact and degradation pathways, as seen in the study of Sphingomonas TTNP3's degradation of related nonylphenol isomers (Corvini, Vinken, Hommes, Schmidt, & Dohmann, 2004).

  • Liquid-Liquid Extraction in Nuclear Reprocessing : In nuclear reprocessing, 2,6-Dimethyl-4-heptanol, structurally similar to 2,6-Dimethyl-3-heptanol, has been investigated for its role in the liquid-liquid extraction of radioactive elements, demonstrating its potential application in nuclear waste management and resource recovery (Knight, Eitrheim, Nelson, & Schultz, 2015).

Safety and Hazards

2,6-Dimethyl-3-heptanol is a combustible liquid and can cause skin and eye irritation . It is harmful to aquatic life with long-lasting effects . Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using personal protective equipment .

properties

IUPAC Name

2,6-dimethylheptan-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H20O/c1-7(2)5-6-9(10)8(3)4/h7-10H,5-6H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZDMJRIWJSNEGC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCC(C(C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H20O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20871294
Record name 3-heptanol, 2,6-dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20871294
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

144.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-Dimethyl-3-heptanol

CAS RN

19549-73-6
Record name 2,6-Dimethyl-3-heptanol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=19549-73-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,6-Dimethyl-3-heptanol
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019549736
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-heptanol, 2,6-dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20871294
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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